Methyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate
Overview
Description
Methyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its unique properties and potential benefits in scientific research.
Scientific Research Applications
Antimicrobial Activity
Compounds containing the 1,2,4-oxadiazole moiety have been recognized for their potent antimicrobial properties. This includes activity against a range of bacteria and fungi, which is crucial in the development of new antibiotics to combat resistant strains .
Anti-Inflammatory and Analgesic Effects
The oxadiazole core is associated with anti-inflammatory and analgesic effects. This makes methyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate a candidate for the development of new pain relief medications, particularly those that could offer an alternative to opioids with fewer side effects .
Anticancer Potential
Oxadiazoles, including the methyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate, have shown promise in anticancer research. They can interfere with various cellular processes in cancer cells, potentially leading to the development of novel chemotherapeutic agents .
Antiviral Applications
The structural motif of 1,2,4-oxadiazole has been explored for its antiviral capabilities. This research is particularly relevant in the search for treatments against rapidly mutating viruses and emerging viral threats .
Antidiabetic Activity
Research has indicated that oxadiazole derivatives can play a role in managing diabetes. They may offer a new approach to controlling blood sugar levels, which is a significant concern for the growing number of diabetic patients worldwide .
Anticonvulsant Properties
The 1,2,4-oxadiazole nucleus is also associated with anticonvulsant properties. This suggests that methyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate could be used in the treatment of epilepsy and other seizure disorders .
Cardiovascular Applications
Some oxadiazole derivatives have been found to possess cardiovascular properties, such as antihypertensive effects. This opens up possibilities for the compound to be used in the management of hypertension and related cardiovascular diseases .
CNS Depressant Activity
Compounds with the 1,2,4-oxadiazole structure have been investigated for their central nervous system depressant activity. This could lead to new treatments for anxiety, insomnia, and other CNS disorders .
Mechanism of Action
Target of Action
The primary targets of Methyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate are currently unknown. This compound is a specialty product used for proteomics research applications
Biochemical Pathways
As a specialty product for proteomics research applications , it may be involved in various biochemical processes
Result of Action
As a compound used in proteomics research , it may have diverse effects on cellular processes
properties
IUPAC Name |
methyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c1-7-12-10(16-13-7)8-4-3-5-9(6-8)11(14)15-2/h3-6H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCWCQJAHRPNWBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2=CC(=CC=C2)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70640215 |
Source
|
| Record name | Methyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70640215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate | |
CAS RN |
921938-57-0 |
Source
|
| Record name | Methyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70640215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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